Cas no 1803683-85-3 (3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1803683-85-3
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4828955
• Update Time: 2025-10-29

3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-2-4-6(18-9(12,13)14)3-15-5(8(4)11)1-7(16)17/h3H,1-2H2,(H,16,17)
• InChI Key： WWZPYUVSMNFSLR-UHFFFAOYSA-N
• SMILES： FC1C(CC(=O)O)=NC=C(C=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1803683-85-3)

3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1803683-85-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential applications in drug discovery. This compound belongs to a class of heterocyclic compounds that are widely studied for their biological activity and synthetic utility. The presence of multiple fluorine atoms in its structure enhances its lipophilicity and metabolic stability, making it an attractive scaffold for the development of novel therapeutic agents.

The compound's molecular structure consists of a pyridine core substituted with a fluoroalkyl group, a trifluoromethoxy group, and an acetic acid moiety. These functional groups contribute to its unique chemical reactivity and biological interactions. The fluoromethyl group at the 4-position introduces a lipophilic character, while the trifluoromethoxy group at the 5-position enhances electron-withdrawing effects, which can influence the compound's binding affinity to biological targets. The acetic acid moiety at the 2-position provides a polar interaction surface, which can be exploited for further derivatization and optimization.

In recent years, fluorinated pyridines have become increasingly important in medicinal chemistry due to their ability to modulate pharmacokinetic properties and improve drug efficacy. Studies have shown that the introduction of fluorine atoms can lead to increased metabolic stability, reduced susceptibility to degradation by enzymes, and enhanced binding affinity to biological targets. For instance, fluorinated pyridines have been successfully incorporated into kinase inhibitors, antiviral agents, and anticancer drugs. The compound 3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid is no exception and holds promise as a building block for the development of new therapeutic interventions.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various biological processes, including signal transduction, cell adhesion, and immune responses. Inhibiting these interactions has been challenging due to the lack of well-defined binding sites. However, fluorinated pyridines have shown promise in disrupting PPIs by interfering with hydrophobic interactions and π-stacking effects. The multiple fluorine atoms in 3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid could provide the necessary hydrophobicity and electronic properties to effectively interact with PPI targets.

Furthermore, this compound has been explored as a precursor in the synthesis of more complex molecules with enhanced biological activity. For example, researchers have utilized it as a starting material for the development of novel antiviral agents. The fluoroalkyl group and trifluoromethoxy group can be further functionalized through cross-coupling reactions or other synthetic strategies to introduce additional pharmacophores. Such modifications can lead to compounds with improved potency, selectivity, and pharmacokinetic profiles.

Recent advances in computational chemistry have also highlighted the potential of 3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid as a lead compound for virtual screening campaigns. Molecular docking studies have demonstrated its ability to bind effectively to various biological targets, including enzymes and receptors involved in inflammation and cancer progression. These studies provide valuable insights into its potential therapeutic applications and guide further optimization efforts.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The presence of multiple reactive sites in its structure necessitates precise control over reaction conditions to avoid unwanted side products. Despite these challenges, the synthetic accessibility of 3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid makes it an attractive candidate for further exploration in drug discovery programs.

In conclusion, 3-Fluoro-4-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1803683-85-3) is a promising fluorinated pyridine derivative with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on exploring its applications in drug discovery, particularly in the inhibition of protein-protein interactions and the development of antiviral compounds. As our understanding of fluorinated heterocycles continues to grow, compounds like this are expected to play an increasingly important role in future therapeutic strategies.